Cas no 84131-04-4 (2-{2-2-(benzyloxy)ethoxyethoxy}ethyl 4-methylbenzene-1-sulfonate)

2-{2-2-(benzyloxy)ethoxyethoxy}ethyl 4-methylbenzene-1-sulfonate structure
84131-04-4 structure
Product Name:2-{2-2-(benzyloxy)ethoxyethoxy}ethyl 4-methylbenzene-1-sulfonate
CAS No:84131-04-4
MF:C20H26O6S
MW:394.481845378876
MDL:MFCD31555345
CID:1821223
PubChem ID:12853231
Update Time:2024-10-26

2-{2-2-(benzyloxy)ethoxyethoxy}ethyl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

    • Ethanol, 2-[2-[2-(phenylmethoxy)ethoxy]ethoxy]-,4-methylbenzenesulfonate
    • 2-(2-(2-(BENZYLOXY)ETHOXY)ETHOXY)ETHYL 4-METHYLBENZENESULFONATE
    • 1-benzyloxy-8-tosyloxy-3,6-dioxaoctane
    • 2-[2-(2-phenylmethoxyethoxy)ethoxy]ethyl 4-methylbenzenesulfonate
    • 2-{2-[2-(benzyloxy)ethoxy]ethoxy}ethyl 4-methylbenzene-1-sulfonate
    • 2-{2-2-(benzyloxy)ethoxyethoxy}ethyl 4-methylbenzene-1-sulfonate
    • Ethanol, 2-[2-[2-(phenylmethoxy)ethoxy]ethoxy]-, 4-methylbenzenesulfonate (9CI)
    • 2-[2-[2-(Benzyloxy)ethoxy]ethoxy]ethyl 4-methylbenzenesulfonate
    • Triethylene glycol monobenzyl ether tosylate
    • 2-[2-[2-(Benzyloxy)ethoxy]ethoxy]ethyl Tosylate
    • DB-147956
    • W13673
    • AKOS037646937
    • SB67156
    • MFCD31555345
    • AS-71615
    • 84131-04-4
    • 1-Cbz-8-tosyloxy-3,6-dioxaoctane
    • Tosylate of Triethylene glycol monobenzyl ether
    • SCHEMBL6267237
    • 2-(2-(2-(BENZYLOXY)ETHOXY)ETHOXY)ETHYL4-METHYLBENZENESULFONATE
    • EN300-22104981
    • CS-0037214
    • SY125751
    • MDL: MFCD31555345
    • Inchi: 1S/C20H26O6S/c1-18-7-9-20(10-8-18)27(21,22)26-16-15-24-12-11-23-13-14-25-17-19-5-3-2-4-6-19/h2-10H,11-17H2,1H3
    • InChI Key: SULYUXLJHONROP-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)OCCOCCOCCOCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 394.14500972 g/mol
  • Monoisotopic Mass: 394.14500972 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 13
  • Complexity: 461
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 79.4
  • Molecular Weight: 394.5

2-{2-2-(benzyloxy)ethoxyethoxy}ethyl 4-methylbenzene-1-sulfonate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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84131-04-4
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2-{2-2-(benzyloxy)ethoxyethoxy}ethyl 4-methylbenzene-1-sulfonate Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Pyridine Solvents: Dichloromethane ;  12 h, 0 °C → 23 °C
Reference
Membrane-Mimetic Dendrimersomes Engulf Living Bacteria via Endocytosis
Kostina, Nina Yu.; Rahimi, Khosrow ; Xiao, Qi ; Haraszti, Tamas ; Dedisch, Sarah; et al, Nano Letters, 2019, 19(8), 5732-5738

Production Method 2

Reaction Conditions
1.1 Reagents: Potassium hydroxide Solvents: Tetrahydrofuran ,  Water ;  15 min, rt
1.2 overnight, rt
Reference
Design, Synthesis, and Characterization of Brequinar Conjugates as Probes to Study DHODH Inhibition
Madak, Joseph T.; Cuthbertson, Christine R.; Chen, Wenmin; Showalter, Hollis D.; Neamati, Nouri, Chemistry - A European Journal, 2017, 23(56), 13875-13878

Production Method 3

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Tetrahydrofuran ,  Water
Reference
Self-Assembly of Janus Dendrimers into Uniform Dendrimersomes and Other Complex Architectures
Percec, Virgil; Wilson, Daniela A.; Leowanawat, Pawaret; Wilson, Christopher J.; Hughes, Andrew D.; et al, Science (Washington, 2010, 328(5981), 1009-1014

Production Method 4

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Tetrahydrofuran ,  Water ;  30 min, cooled; overnight, rt
Reference
Two-Step Folding of Donor-Acceptor Foldamers
Ramkumar, S. G.; Ramakrishnan, S., Macromolecules (Washington, 2010, 43(5), 2307-2312

Production Method 5

Reaction Conditions
1.1 Reagents: Silver oxide (Ag2O) Catalysts: Potassium iodide Solvents: Dichloromethane
Reference
Silver(I) oxide-mediated facile and practical sulfonylation of alcohols
Bouzide, Abderrahim; LeBerre, Nicolas; Sauve, Gilles, Tetrahedron Letters, 2001, 42(50), 8781-8783

Production Method 6

Reaction Conditions
1.1 Solvents: Pyridine ;  30 min, 0 °C
1.2 Solvents: Pyridine ;  0 °C; 5 - 17 h, rt
1.3 Reagents: Hydrochloric acid Solvents: Water ;  neutralized
Reference
Multigram Synthesis of Well-Defined Extended Bifunctional Polyethylene Glycol (PEG) Chains
Loiseau, Francois A.; Hii, King Kuok; Hill, Alison M., Journal of Organic Chemistry, 2004, 69(3), 639-647

Production Method 7

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Tetrahydrofuran ,  Water ;  3 h, 0 - 5 °C
Reference
One-Component Multifunctional Sequence-Defined Ionizable Amphiphilic Janus Dendrimer Delivery Systems for mRNA
Zhang, Dapeng ; Atochina-Vasserman, Elena N.; Maurya, Devendra S. ; Huang, Ning ; Xiao, Qi ; et al, Journal of the American Chemical Society, 2021, 143(31), 12315-12327

Production Method 8

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Tetrahydrofuran ,  Water ;  0 °C
Reference
Novel ethoxylated inositol derivatives - Hybrid carbohydrate/oligoethylene oxide surfactants
Catanoiu, Gabriela; Blunk, Dirk; Stubenrauch, Cosima, Journal of Colloid and Interface Science, 2012, 371(1), 82-88

2-{2-2-(benzyloxy)ethoxyethoxy}ethyl 4-methylbenzene-1-sulfonate Raw materials

2-{2-2-(benzyloxy)ethoxyethoxy}ethyl 4-methylbenzene-1-sulfonate Preparation Products

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